Cas no 911683-13-1 (7-oxo-20,21,22,23,24,25,26,27-octanor-14,18-cycloapotirucalla-1-en-3,4-olide)

7-oxo-20,21,22,23,24,25,26,27-octanor-14,18-cycloapotirucalla-1-en-3,4-olide structure
911683-13-1 structure
Product Name:7-oxo-20,21,22,23,24,25,26,27-octanor-14,18-cycloapotirucalla-1-en-3,4-olide
CAS No:911683-13-1
MF:C22H30O3
MW:342.471807003021
CID:2039602
Update Time:2025-03-10

7-oxo-20,21,22,23,24,25,26,27-octanor-14,18-cycloapotirucalla-1-en-3,4-olide Chemical and Physical Properties

Names and Identifiers

    • 7-oxo-20,21,22,23,24,25,26,27-octanor-14,18-cycloapotirucalla-1-en-3,4-olide
    • simaroubin E
    • 7a,10a-Methano-8H-cyclopenta[5,6]naphth[2,1-c]oxepin-3,11(1H,5aH)-dione, 5b,6,7,9,10,10b,12,12a-octahydro-1,1,5a,10b-tetramethyl-, (5aR,5bR,7aR,10aS,10bR,12aR)-
    • Inchi: 1S/C22H30O3/c1-18(2)15-12-16(23)20(4)14(19(15,3)10-7-17(24)25-18)6-11-21-8-5-9-22(20,21)13-21/h7,10,14-15H,5-6,8-9,11-13H2,1-4H3
    • InChI Key: UQTDTFGCPOVWBK-UHFFFAOYSA-N
    • SMILES: CC12C3CCC45CCCC4(C3(C)C(=O)CC1C(C)(C)OC(=O)C=C2)C5

Experimental Properties

  • Density: 1.171±0.10 g/cm3(Temp: 25 °C; Press: 760 Torr)(predicted)
  • Boiling Point: 491.142±45.00 °C(Press: 760.00 Torr)(predicted)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD